Cas no 609-46-1 (Benzenesulfonic acid,2-hydroxy-)

Benzenesulfonic acid,2-hydroxy- structure

609-46-1 structure

Product Name:Benzenesulfonic acid,2-hydroxy-

CAS No:609-46-1

Molecular Formula:C₆H₆O₄S

Molecular Weight:174.17444

CID:513928

PubChem ID:11867

Benzenesulfonic acid,2-hydroxy- Properties

Names and Identifiers

- Benzenesulfonic acid,2-hydroxy-
- 2-Hydroxybenzenesulfonic acid
- o-hydroxybenzenesulphonic acid
- o-Phenolsulfonic acid
- Benzenesulfonicacid, o-hydroxy- (8CI)
- 2-Sulfophenol
- Aseptol
- NSC 227905
- NSC 243747
- Phenol-2-sulfonic acid
- o-Hydroxybenzenesulfonic acid
- +Expand
- InChIKey： IULJSGIJJZZUMF-UHFFFAOYSA-N
- Inchi： 1S/C6H6O4S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4,7H,(H,8,9,10)
- SMILES： C1=CC=C(C(=C1)O)S(=O)(=O)O

Computed Properties

Exact Mass: 173.99868
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 173.99867984g/mol
Heavy Atom Count: 11
Complexity: 215
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 83Å²

Experimental Properties

PSA: 74.6
Refractive Index: 1.5500 (estimate)
Boiling Point: 275.14°C (rough estimate)
Melting Point: 145°C (rough estimate)
Density: 1.384 (estimate)

Benzenesulfonic acid,2-hydroxy- Related Literature

1. Inside front cover

CrystEngComm, 2014,16, 502-502
2. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
3. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
4. Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO

Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
5. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
6. Modulating the magnetic behavior of Fe(ii)–MOF-74 by the high electron affinity of the guest molecule†

Sungmin Han,Jaehoon Kim,Yousung Jung Phys. Chem. Chem. Phys., 2015,17, 16977-16982
7. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
8. A waste-minimized protocol for the preparation of 1,2-azido alcohols and 1,2-amino alcohols†

Eleonora Ballerini,Paolo Crotti,Ileana Frau,Daniela Lanari,Ferdinando Pizzo,Luigi Vaccaro Green Chem., 2013,15, 2394-2400
9. Notes from the Reports of Public Analysts

Analyst, 1922,47, 167-170
10. Inorganic analysis

Analyst, 1905,30, 136-139

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